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Abstract

N-Methylhexanamide, a simple N-alkyl amide, has found utility in various chemical and
biological studies. While the specific historical moment of its initial discovery remains elusive in
readily available literature, its synthesis falls within the well-established realm of amide
chemistry developed over the past century. This guide provides a comprehensive overview of
the compound's properties, details established synthetic protocols, and explores its limitedly
documented biological context. The information is presented to be a valuable resource for
researchers utilizing or investigating N-Methylhexanamide.

Introduction

N-Methylhexanamide (C7H15NO) is a secondary amide characterized by a hexanoyl group
attached to a methylamine. Its straightforward structure belies its utility as a chemical
intermediate and a subject of study in various research contexts. This document aims to
consolidate the available technical information regarding N-Methylhexanamide, with a focus
on its chemical properties, synthesis, and known applications.
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Physicochemical Properties

A summary of the key physicochemical properties of N-Methylhexanamide is presented in
Table 1. This data is crucial for its handling, characterization, and application in experimental

settings.
Property Value Source
Molecular Formula C7H15NO PubChem
Molecular Weight 129.20 g/mol PubChem[1]
IUPAC Name N-methylhexanamide PubChem[1]
CAS Number 3418-05-1 PubChem[1]
Boiling Point 225.7 °C at 760 mmHg LookChem|[2]
Flash Point 122.3°C LookChem[2]
Density 0.861 g/cm? LookChem[2]
LogP 2.153 LookChem|[2]
Appearance Colorless to light yellow liquid EvitaChem[3]

Soluble in organic solvents

Solubility (e.g., alcohols, ethers), EvitaChem|3]

insoluble in water

History of Discovery

The precise date and discoverer of N-Methylhexanamide are not prominently documented in
scientific literature. Its synthesis, however, relies on fundamental reactions of organic
chemistry, suggesting its preparation was likely achieved early in the 20th century as a part of
broader investigations into amide synthesis. The lack of a landmark discovery paper indicates
that it was likely considered a routine compound, synthesized for its physical or chemical
properties rather than for a specific novel application at the time.

An early, albeit indirect, mention of a related compound can be found in the context of
photochemical reactions. The photolysis of N-nitroso-N-methylhexanamide in cyclohexane to
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yield dimeric nitrosocyclohexane has been described, implying that N-Methylhexanamide was
a known precursor for the synthesis of this nitroso derivative.

Experimental Protocols for Synthesis

The synthesis of N-Methylhexanamide can be achieved through several standard methods for
amide formation. The most common and direct approach is the acylation of methylamine with
hexanoyl chloride.

Synthesis via Acyl Chloride (Schotten-Baumann type
reaction)

This is a robust and widely applicable method for the synthesis of secondary amides.
Reaction Scheme:

Figure 1: Experimental workflow for the synthesis of N-Methylhexanamide.

Biological Activity and Mechanism of Action

Detailed studies on the specific biological activity and mechanism of action of N-
Methylhexanamide are scarce in publicly available literature. As a simple fatty acid amide, it is
not expected to have potent, specific pharmacological effects. However, N-alkylamides as a
class are known to possess a range of biological activities, though these are often associated
with more complex, naturally occurring structures.

There is some suggestion that related compounds, such as N-Methoxy-N-methylhexanamide,
may possess antimicrobial properties by inhibiting protein synthesis in prokaryotes. However, it
is crucial to note that this activity has not been specifically attributed to N-Methylhexanamide
itself.

Due to the lack of specific data on signaling pathways for N-Methylhexanamide, a generalized
diagram for potential N-alkylamide interaction is presented for illustrative purposes.
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Figure 2: Hypothetical signaling pathway for N-alkylamide interaction.

Conclusion

N-Methylhexanamide is a fundamental secondary amide with well-defined physicochemical
properties and straightforward synthetic routes. While its specific discovery history is not well-
documented, its preparation aligns with the classical methods of organic chemistry. The lack of
extensive research into its biological activities suggests it is primarily used as a building block
or a simple model compound in chemical research. This guide provides a solid foundation of
technical information for scientists and researchers working with this compound. Further
investigation into its potential biological effects could be a future area of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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